Methyl 2-[[(E)-3-(3-chlorophenyl)but-2-enoyl]-(cyanomethyl)amino]acetate

• IUPAC Name: methyl 2-[[(E)-3-(3-chlorophenyl)but-2-enoyl]-(cyanomethyl)amino]acetate
• InChI: InChI=1S/C15H15ClN2O3/c1-11(12-4-3-5-13(16)9-12)8-14(19)18(7-6-17)10-15(20)21-2/h3-5,8-9H,7,10H2,1-2H3/b11-8+
• InChI Key: LPXODVKQOYWXHZ-DHZHZOJOSA-N
• Canonical SMILES: CC(=CC(=O)N(CC#N)CC(=O)OC)C1=CC(=CC=C1)Cl
• Isomeric SMILES: C/C(=C\C(=O)N(CC#N)CC(=O)OC)/C1=CC(=CC=C1)Cl
• Molecular Formula: C15H15ClN2O3
• Molecular Weight: 306.74 g/mol
• CAS No.: 1436374-49-0

Description

Methyl 2-[[(E)-3-(3-chlorophenyl)but-2-enoyl]-(cyanomethyl)amino]acetate is a useful research compound. Its molecular formula is C15H15ClN2O3 and its molecular weight is 306.75. The purity is usually 95%.
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Scientific Research Applications

Improved Synthesis and Applications

An Improved Synthesis of Clopidogrel Sulfate An improved synthesis pathway for Clopidogrel Sulfate demonstrates the industrial potential of similar compounds through an efficient and high-yield process. The synthesis involves the esterification and optical resolution of racemic acids, followed by condensation and cyclization reactions, highlighting the compound's role in the production of pharmaceuticals (Hu Jia-peng, 2012).

Optimized Synthesis for High Yield The optimized synthesis of Methyl(+)-alpha-amino(2-chlorophenyl)acetate hydrochloride through the reaction with methanol solution of thionyl chloride under specific conditions achieves a high yield of 98%, indicating the effectiveness of precise synthesis conditions in enhancing product yield (Wang Guo-hua, 2008).

Structural Characterization and Anticancer Applications

Amino Acetate Functionalized Schiff Base Organotin(IV) Complexes Research on amino acetate functionalized Schiff base organotin(IV) complexes demonstrates their potential as anticancer drugs. The structural characterization and in vitro cytotoxicity studies against various human tumor cell lines reveal significant cytotoxic effects, suggesting a possible clinical application for similar compounds in cancer treatment (T. S. Basu Baul et al., 2009).